Cas no 66967-79-1 (3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide)

• Product name: 3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide
• CAS No: 66967-79-1
• MF: C₁₀H₁₆BrNO₂
• MW: 262.143542289734
• CID: 1715363
• PubChem ID: 48652

3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide
• (3-hydroxy-4-methoxyphenyl)-trimethylazanium,bromide
• (3-Hydroxy-4-methoxyphenyl)trimethylammonium bromide
• AMMONIUM, (3-HYDROXY-4-METHOXYPHENYL)TRIMETHYL-, BROMIDE
• Ro 2-4205
• 66967-79-1

• Inchi： InChI=1S/C10H15NO2.BrH/c1-11(2,3)8-5-6-10(13-4)9(12)7-8;/h5-7H,1-4H3;1H
• InChI Key： HLTSCRMKDJTDHP-UHFFFAOYSA-N
• SMILES： C[N+](C)(C)C1=CC(=C(C=C1)OC)O.[Br-]

Computed Properties

• Exact Mass: 261.03644g/mol
• Monoisotopic Mass: 261.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų